Bromocriptine Impurity B

• Molecular Formula: C32H41N5O5
• Molecular Weight: 575.7 g/mol
• IUPAC Name: (9R)-N-[(2S,4R,7S)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• InChI: InChI=1S/C32H41N5O5/c1-17(2)12-25-29(39)36-11-7-10-26(36)32(41)37(25)30(40)31(42-32,18(3)4)34-28(38)20-13-22-21-8-6-9-23-27(21)19(15-33-23)14-24(22)35(5)16-20/h6,8-9,13,15,17-18,20,24-26,33,41H,7,10-12,14,16H2,1-5H3,(H,34,38)/t20-,24?,25+,26?,31-,32+/m1/s1
• InChI Key: YDOTUXAWKBPQJW-ISVRSENOSA-N
• Isomeric SMILES: CC(C)C[C@H]1C(=O)N2CCCC2[C@]3(N1C(=O)[C@](O3)(C(C)C)NC(=O)[C@H]4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C)O
• SMILES: CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C)O
• solubility: 24.1 [ug/mL]

Description

LSM-6455 is a peptide ergot alkaloid.

Scientific Research Applications

• Neuroendocrine Disturbances Treatment

  Bromocriptine has been studied for its effects on neuroleptic-induced endocrinological disturbances such as amenorrhea, galactorrhea, and impotence. The drug has shown promise in addressing these conditions by altering prolactin levels (Matsuoka, Nakai, Miyake, Hirai, Ikawa, 1986).

• Electrochemical Analysis

  Research has been conducted on the electrochemical oxidation of bromocriptine, providing insights into its chemical properties and potential applications in analytical chemistry (Radi, El-Shahawi, Elmogy, 2005).

• Parkinson's Disease Treatment

  Bromocriptine's role as a direct-acting dopamine agonist makes it clinically effective in treating Parkinson's disease, although long-term use may induce receptor site hypersensitivity (Nausieda, Weiner, Kanapa, Klawans, 1978).

• Antihypertensive Effects

  The drug's ability to induce postural hypotension and inhibit norepinephrine release positions it as a potential antihypertensive medication (Ziegler, Lake, Williams, Teychenne, Shoulson, Steinsland, 1979).

• Diabetes Treatment

  Bromocriptine has been explored as a treatment for type 2 diabetes mellitus. Its ability to modulate neurotransmitter action in the brain has shown positive effects on glucose tolerance and insulin resistance (Holt, Barnett, Bailey, 2010).

• Immunosuppressive Activity

  The drug exhibits immunosuppressive activity on human T and B lymphocyte functions, offering potential therapeutic applications in immunomodulation (Morikawa, Oseko, Morikawa, 1993; 1994).

• Cardiovascular Outcomes in Diabetes

  Bromocriptine has been linked to improved cardiovascular outcomes in patients with type 2 diabetes, highlighting its potential in managing diabetes-related cardiovascular risks (Gaziano, Cincotta, O'connor, Ezrokhi, Rutty, Ma, Scranton, 2010).

• Antioxidant Properties

  Studies suggest that bromocriptine possesses antioxidant effects, which could be significant in the context of diseases like Parkinson's where free radicals may play a role (Yoshikawa, Minamiyama, Naito, Kondo, 1994).